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Compound of Interest

Compound Name: Enclomifene citrate

Cat. No.: B10775224

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling potent compounds like Enclomiphene Citrate. Adherence

to strict safety protocols is critical for protecting personnel from potential hazards and

preventing environmental contamination. This guide provides essential, immediate safety and

logistical information, including detailed operational and disposal plans, to foster a secure

research environment.

Enclomiphene Citrate is a selective estrogen receptor modulator (SERM) that requires careful

handling due to its pharmacological activity and potential health risks. It is classified as harmful

if swallowed, inhaled, or in contact with skin, and may cause eye and skin irritation.[1][2]

Furthermore, it is suspected of damaging fertility or the unborn child.[2][3]

Hazard Identification
A clear understanding of the potential hazards is the first step toward safe handling.
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Hazard Classification Description

Acute Toxicity (Oral, Dermal, Inhalation)
Harmful if swallowed, in contact with skin, or if

inhaled.[1]

Skin and Eye Irritation Causes moderate skin and eye irritation.[2]

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child.[2][3]

Pharmacologically Active

As an active pharmaceutical ingredient, it can

have unintended biological effects if exposure

occurs.[3]

Essential Personal Protective Equipment (PPE)
The consistent and correct use of Personal Protective Equipment is the most critical barrier

between the researcher and potential exposure.

Body Part Required PPE
Specifications and Best
Practices

Eyes/Face
Safety Goggles with Side-

Shields

Must conform to EN 166 (EU)

or NIOSH (US) standards.[4]

Hands Chemical-Impermeable Gloves

Nitrile gloves are preferred.[2]

Always check for tears or

punctures before use and

wash hands thoroughly after

removal.

Body
Laboratory Coat / Impervious

Clothing

Should be fire/flame resistant

and provide full coverage of

the arms.[1][4]

Respiratory Dust Respirator / Mask

Required when handling the

powder form, especially

outside of a fume hood, or if

exposure limits are exceeded.

[2][4]
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Operational Plan: From Receipt to Use
A systematic approach to handling ensures safety at every step.

1. Receiving and Unpacking:

Inspect the package for any signs of damage or leakage upon arrival.

Wear appropriate PPE (gloves, lab coat, safety goggles) before opening the package.

Open the package in a designated, well-ventilated area, preferably within a chemical fume

hood.

2. Storage:

Store Enclomiphene Citrate in a tightly sealed container.[1][5]

Keep the container in a cool, dry, and well-ventilated area, away from direct sunlight and

sources of ignition.[1][5]

The recommended storage temperature is between 2-8°C.[5]

Store locked up and clearly label the storage area with appropriate hazard warnings.[3]

3. Preparation and Handling:

Always handle the compound within a chemical fume hood to prevent inhalation of dust or

aerosols.[6]

Avoid all personal contact, including inhalation.[7]

Do not eat, drink, or smoke in the handling area.[1]

Use dedicated, properly calibrated equipment for weighing and measuring.

Wash hands thoroughly with soap and water after handling is complete.[1]

Emergency Protocol: Spill Management
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In the event of a spill, a swift and organized response is crucial to mitigate risks.

1. Immediate Actions:

For significant spills, evacuate the immediate area.[6]

Alert colleagues and the laboratory supervisor or safety officer.

2. Containment and Cleanup:

Ensure you are wearing full PPE, including a respirator, before re-entering the spill area.[6]

For small spills, contain the substance using an absorbent material like vermiculite, sand, or

diatomite.[1][6]

Carefully collect the absorbed material using non-sparking tools and place it into a sealed,

clearly labeled container for hazardous waste.[2][6]

Avoid raising dust during cleanup.[2]

3. Decontamination:

Decontaminate the spill area with a suitable cleaning agent, such as soap and water or a

specialized laboratory decontaminant.[6]

Prevent spilled material and cleaning runoff from entering drains or waterways.[1][2][6]

Disposal Plan: Responsible Waste Management
Proper disposal is a critical final step to ensure environmental safety and regulatory

compliance. Enclomiphene Citrate and any contaminated materials must be treated as

hazardous waste.[6]

1. Waste Segregation:

Solid Waste: All contaminated solid materials, such as gloves, pipette tips, and weighing

papers, must be collected in a designated and clearly labeled hazardous waste container.[6]
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Liquid Waste: Collect all liquid waste containing Enclomiphene Citrate in a separate, sealed,

and clearly labeled hazardous waste container.[6] Do not discharge into sewer systems.[6]

2. Final Disposal:

Disposal must be handled by licensed professionals and comply with all local, state, and

federal regulations.[1][6]

The preferred disposal methods are licensed chemical destruction or controlled incineration.

[6]

3. Contaminated Packaging:

Empty containers should be triple-rinsed or punctured to render them unusable before being

offered for recycling, reconditioning, or disposal in a sanitary landfill, following local

regulations.[6]

Quantitative Data
Property Value

Melting/Freezing Point 143-145°C[1]

Acute Toxicity (Oral LD50, Rat) 73,500 µg/kg[3]

Occupational Exposure Limits

No established limits. Exposure should be

minimized to be as low as practically possible.

[1][2][7]

Visual Workflow for Safe Handling
The following diagram outlines the critical steps for the safe handling and disposal of

Enclomiphene Citrate.
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Enclomiphene Citrate: Safe Handling & Disposal Workflow
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Caption: Workflow for safe handling, use, and disposal of Enclomiphene Citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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